Cas no 55670-07-0 (3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol)
![3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol structure](https://www.kuujia.com/scimg/cas/55670-07-0x500.png)
55670-07-0 structure
Product name:3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol
CAS No:55670-07-0
MF:C19H26N2O
MW:298.422544956207
CID:2671211
3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 1-Ethyl-2,3,5,6,11,11b-hexahydro-1H-indolizino[8,7-b]indole-1-(1-propanol)
- 3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol
-
- Inchi: 1S/C19H26N2O/c1-2-19(9-5-13-22)10-12-21-11-8-15-14-6-3-4-7-16(14)20-17(15)18(19)21/h3-4,6-7,18,20,22H,2,5,8-13H2,1H3
- InChI Key: VVGJVSYEPBXDMR-UHFFFAOYSA-N
- SMILES: OCCCC1(CC)CCN2CCC3C4C=CC=CC=4NC=3C21
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 401
- Topological Polar Surface Area: 39.3
3-(1-Ethyl-2,3,5,6,11,11b-hexahydroindolizino[8,7-b]indol-1-yl)propan-1-ol Related Literature
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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3. Book reviews
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Ramune Kuktaite,Tomás S. Plivelic,Hasan Türe,Mikael S. Hedenqvist,Mikael Gällstedt,Salla Marttila,Eva Johansson RSC Adv., 2012,2, 11908-11914
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